Cas no 123401-18-3 (2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene)

2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene structure
123401-18-3 structure
Product Name:2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene
CAS No:123401-18-3
MF:C9H8FNO5
MW:229.161926269531
CID:2901784
PubChem ID:14421619
Update Time:2025-04-21

2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 123401-18-3
    • PTXLLIWPYYEKGR-UHFFFAOYSA-N
    • 2-fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene
    • 4-Fluoro-2-methyl-5-nitrophenyl methyl carbonate
    • carbonic acid 4-fluoro-2-methyl-5-nitrophenyl ester methyl ester
    • DB-120567
    • (4-fluoro-2-methyl-5-nitrophenyl) methyl carbonate
    • SCHEMBL1098698
    • 2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene
    • Inchi: 1S/C9H8FNO5/c1-5-3-6(10)7(11(13)14)4-8(5)16-9(12)15-2/h3-4H,1-2H3
    • InChI Key: PTXLLIWPYYEKGR-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=C(C)C=1)OC(=O)OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 229.03865052Da
  • Monoisotopic Mass: 229.03865052Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 81.4Ų
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